4-Ethoxy-6-(piperidin-3-yloxy)pyrimidine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Pharmacological Activities
- Analgesic and Antiparkinsonian Activities : Substituted pyridine derivatives, prepared from compounds related to 4-Ethoxy-6-(piperidin-3-yloxy)pyrimidine, have shown potential in providing analgesic and antiparkinsonian activities. These compounds were compared to reference drugs like Valdecoxib and Benzatropine (Amr, Maigali, & Abdulla, 2008).
Water Solubility and Drug Formulation
- Improving Water Solubility : The modification of pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine nucleus, structurally related to 4-Ethoxy-6-(piperidin-3-yloxy)pyrimidine, with piperidinyl rings has been explored to enhance water solubility at physiological pH. This modification led to stable, water-soluble salts suitable for intravenous infusion (Baraldi et al., 2012).
Antiviral Activity
- Potential Antiretroviral Activity : Derivatives of 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, structurally similar to 4-Ethoxy-6-(piperidin-3-yloxy)pyrimidine, have shown marked inhibitory activity against retrovirus replication in cell culture. This highlights a potential application in antiviral therapy (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).
Corrosion Inhibition
- Corrosion Inhibition in Iron : Piperidine derivatives, including compounds similar to 4-Ethoxy-6-(piperidin-3-yloxy)pyrimidine, have been studied for their effectiveness in preventing iron corrosion. The research explored the adsorption and corrosion inhibition properties using quantum chemical calculations and molecular dynamics simulations (Kaya et al., 2016).
Antimicrobial Activity
- Antimicrobial Properties : Compounds synthesized from 1-(4-(4-piperidin-1-yl)phenyl)ethanone, bearing structural resemblance to 4-Ethoxy-6-(piperidin-3-yloxy)pyrimidine, have demonstrated antibacterial activity when tested against various bacterial strains (Cmerugu, Ramesh, & Sreenivasulu, 2010).
Mechanism of Action
properties
IUPAC Name |
4-ethoxy-6-piperidin-3-yloxypyrimidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2.ClH/c1-2-15-10-6-11(14-8-13-10)16-9-4-3-5-12-7-9;/h6,8-9,12H,2-5,7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJEHCSDVMFIWSX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=NC=N1)OC2CCCNC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1353948-32-9 |
Source
|
| Record name | Pyrimidine, 4-ethoxy-6-(3-piperidinyloxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353948-32-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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